Cas no 1545084-46-5 (2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine)

2-(3-tert-Butyl-1H-pyrazol-4-yl)ethyl(methyl)amine is a specialized organic compound featuring a pyrazole core substituted with a tert-butyl group and an ethyl(methyl)amine side chain. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl group enhances steric and electronic properties, while the amine moiety offers potential for further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic modifications. The compound is particularly useful in the development of bioactive molecules, where precise structural control is critical. High purity and stability further support its utility in research and industrial applications.
2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine structure
1545084-46-5 structure
Product Name:2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine
CAS No:1545084-46-5
MF:C10H19N3
MW:181.277961969376
CID:5912333
PubChem ID:83828430
Update Time:2025-06-14

2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine
    • EN300-1781102
    • 1545084-46-5
    • [2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl](methyl)amine
    • Inchi: 1S/C10H19N3/c1-10(2,3)9-8(5-6-11-4)7-12-13-9/h7,11H,5-6H2,1-4H3,(H,12,13)
    • InChI Key: XGHGKKYXBUCZDG-UHFFFAOYSA-N
    • SMILES: N1C(=C(C=N1)CCNC)C(C)(C)C

Computed Properties

  • Exact Mass: 181.157897619g/mol
  • Monoisotopic Mass: 181.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.7Ų

2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine Pricemore >>

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Additional information on 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine

Recent Advances in the Study of 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine (CAS: 1545084-46-5)

The compound 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine (CAS: 1545084-46-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine, which make it a promising candidate for drug development. The compound's pyrazole core, combined with the tert-butyl and ethyl(methyl)amine substituents, contributes to its high binding affinity for specific biological targets. Researchers have identified its potential as a modulator of key signaling pathways involved in inflammation and neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine exhibits potent inhibitory activity against certain kinases implicated in cancer progression. The study utilized in vitro and in vivo models to validate the compound's efficacy and safety profile. Notably, the compound showed selective inhibition of target kinases with minimal off-target effects, suggesting its potential as a targeted therapy.

Another significant development comes from a recent patent application (WO2023051234A1), which describes novel synthetic routes for producing 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine with high yield and purity. The patent highlights the scalability of the synthesis process, making it feasible for industrial production. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Pharmacokinetic studies have also shed light on the compound's favorable absorption, distribution, metabolism, and excretion (ADME) properties. A 2024 report in Drug Metabolism and Disposition indicated that 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine has excellent oral bioavailability and a half-life suitable for once-daily dosing, which enhances its potential as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine. Current research is focused on optimizing its formulation to improve stability and delivery. Additionally, further studies are needed to fully elucidate its mechanism of action and potential side effects in long-term use.

In conclusion, 2-(3-tert-butyl-1H-pyrazol-4-yl)ethyl(methyl)amine (CAS: 1545084-46-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural properties, combined with encouraging preclinical data, position it as a potential therapeutic agent for various diseases. Continued research and development efforts are essential to translate these findings into clinical applications.

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